Cas no 105362-45-6 ((5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine)

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine Properties

Names and Identifiers

• (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• (5-METHYL-2-PHENYL-2H-1,2,3-TRIAZOL-4-YL)METHYLAMINE
• (5-methyl-2-phenyltriazol-4-yl)methanamine
• 2H-1,2,3-Triazole-4-methanamine,5-methyl-2-phenyl-
• 2H-1,2,3-Triazole-4-methanamine,5-methyl-2-phenyl
• C-(5-Methyl-2-phenyl-2H-[1,2,3]triazol-4-yl)-methylamine
• 2H-1,2,3-Triazole-4-methanamine, 5-methyl-2-phenyl-
• SDCCGMLS-0065991.P001
• CS-0282672
• SCHEMBL3507658
• 105362-45-6
• PS-4284
• W-204558
• DTXSID70380088
• EN300-1726079
• 1-(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• AKOS006227829
• FT-0604823
• (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methylamine
• (5-Methyl-2-phenyl-triazol-4-yl)methanamine
• +Expand

• MDL： MFCD02682049
• InChIKey： NUKMUNLDDAJKOE-UHFFFAOYSA-N
• Inchi： 1S/C10H12N4/c1-8-10(7-11)13-14(12-8)9-5-3-2-4-6-9/h2-6H,7,11H2,1H3
• SMILES： N1(C2C=CC=CC=2)N=C(C)C(CN)=N1

Computed Properties

• Exact Mass: 188.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.106196400g/mol
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• LogP: 1.73470
• PSA: 56.73000
• Refractive Index: 1.644
• Boiling Point: 372.4°C at 760 mmHg
• Flash Point: 179°C
• Density: 1.23

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： C
• Risk Phrases： 36/37/38

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%